2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-isobutylacetamide

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C8H14N4OS2/c1-5(2)3-10-6(13)4-14-8-12-11-7(9)15-8/h5H,3-4H2,1-2H3,(H2,9,11)(H,10,13)
• InChI Key: FLEIYJXUVINSSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CSC1=NN=C(S1)N
• Molecular Formula: C8H14N4OS2
• Molecular Weight: 246.4 g/mol
• CAS No.: 875911-69-6

Description

2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-isobutylacetamide is a useful research compound. Its molecular formula is C8H14N4OS2 and its molecular weight is 246.35. The purity is usually 95%.
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Scientific Research Applications

Molecular Modeling and Pharmacological Evaluation

A study involved the design, synthesis, and pharmacological evaluation of 1,3,4-thiadiazoles, including derivatives similar to "2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-isobutylacetamide", as anti-inflammatory and analgesic agents. These compounds were evaluated for their potential anti-inflammatory activity, with some showing significant in vitro activity. The study also explored the structure-based drug design to understand the compounds' specificity against the COX-2 enzyme, suggesting their therapeutic potential in inflammation and pain management (Shkair et al., 2016).

Anticancer Activity

Research on novel 1,3,4-thiadiazole derivatives, including those structurally related to "this compound", has been conducted to explore their anticancer properties. These studies focused on the synthesis of new derivatives and their evaluation against various cancer cell lines, such as MCF-7 (breast cancer) and A549 (lung cancer) cells. Some compounds exhibited promising cytotoxic activity, indicating their potential as anticancer agents (Çevik et al., 2020).

Synthesis and Biological Evaluation

Another area of research involves the synthesis and biological evaluation of imidazothiadiazole analogs, derived from precursors including "this compound". These compounds were synthesized and subjected to DFT calculations for structural and spectral analysis. The anticancer screening of these compounds showed potent cytotoxic results against breast cancer cell lines, suggesting their application in cancer therapy (Abu-Melha, 2021).

Mechanism of Action

Target of Action

The primary target of the compound 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-isobutylacetamide is the urease enzyme . Urease is a 550 kDa nickel-containing enzyme, which belongs to amidohydrolases and phosphotriesterase enzyme family . It is composed of two subunits, named UreA and UreB, and catalyzes the conversion of urea to ammonia and carbon dioxide .

Mode of Action

The compound interacts with the active site of the urease enzyme, inhibiting its activity . The molecular docking simulation performed using AutoDock4 showed that the compound could interact well with the active site of the urease enzyme . Among all synthesized compounds, compound 7j shows more favorable interactions with the active site, confirming its great inhibitory activity with IC50 of 2.85 µM .

Biochemical Pathways

The inhibition of urease affects the conversion of urea to ammonia and carbon dioxide . This conversion leads to an increase in pH, which is essential for the survival of Helicobacter pylori (H. pylori) . H. pylori is a well-known bacterium, which colonizes the human stomach and causes gastrointestinal infection .

Result of Action

The inhibition of urease by the compound disrupts the conversion of urea to ammonia and carbon dioxide, thereby affecting the pH balance essential for the survival of H. pylori . This can potentially lead to the treatment of infections caused by this bacterium .

Future Directions

The future directions for research on “2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-isobutylacetamide” and similar compounds could involve further evaluation of their biological activities. For instance, one study found that similar compounds showed high activity against the urease enzyme, suggesting they could be promising candidates for further evaluation.